3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol
Description
“3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol” is a chemical compound with the molecular formula C9H7BrF2O2 . It is available from various suppliers for scientific research needs .
Molecular Structure Analysis
The molecular weight of “3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol” is 229.07 . The InChI code for this compound is 1S/C9H9BrO2/c10-8-3-1-7(2-4-8)9(11)5-12-6-9/h1-4,11H,5-6H2 .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol” are not fully detailed in the resources I found. The molecular weight is 229.07 .Scientific Research Applications
Agrochemicals
3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol: has potential applications in the field of agrochemicals. Its structural properties could be utilized in the synthesis of novel agrochemical compounds that target specific pests or diseases affecting crops. The compound’s bromine and fluorine substituents may interact with biological systems in plants to enhance resistance or disrupt pest life cycles .
Pharmaceuticals
In pharmaceutical research, this compound could serve as a precursor for the synthesis of various drug molecules. The presence of the oxetane ring, a common motif in drug design, suggests that it could be incorporated into molecules with enhanced pharmacokinetic properties. The bromo-difluoro substitution could be key in developing new therapeutic agents with specific binding affinities .
Material Science
The compound’s unique structure makes it a candidate for the development of new materials. It could be used in the creation of polymers with specific properties, such as increased thermal stability or chemical resistance. The difluoro groups, in particular, might contribute to the material’s durability and performance under various conditions .
Life Science Research
In life sciences, 3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol could be used in the study of cellular processes. Its ability to be tagged or modified could make it a valuable tool for tracking the movement of molecules within cells or for probing the function of specific proteins .
Chemical Synthesis
This compound could play a role in the synthesis of complex organic molecules. Its reactive oxetane ring can undergo various transformations, making it a versatile building block for constructing larger, more complex structures. The bromo and difluoro substituents can also undergo further chemical reactions, expanding the range of possible synthetic outcomes .
Chromatography
In chromatographic applications, the compound could be used as a standard or reference material for method development. Its distinct chemical properties would allow it to serve as a marker for the separation and identification of similar compounds in complex mixtures .
Analytical Research
Finally, 3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol could be utilized in analytical chemistry research. Its unique structure could be beneficial in the development of new analytical methods or in the calibration of instruments. It could also be used in the study of reaction mechanisms or in the quantification of reaction products .
properties
IUPAC Name |
3-(4-bromo-2,5-difluorophenyl)oxetan-3-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7BrF2O2/c10-6-2-7(11)5(1-8(6)12)9(13)3-14-4-9/h1-2,13H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQZJDDAOMSQXDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CO1)(C2=CC(=C(C=C2F)Br)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7BrF2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromo-2,5-difluoro-phenyl)oxetan-3-ol | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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